4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol

• CAS RN: 144875-57-0
• Molecular Formula: C15H16ClN3O
• Molecular Weight: 289.76 g/mol
• IUPAC Name: [4-chloro-1-(2-methylpropyl)imidazo[4,5-c]quinolin-2-yl]methanol
• InChI: InChI=1S/C15H16ClN3O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3
• InChI Key: IASLIRGGBGIXHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=NC2=C1C3=CC=CC=C3N=C2Cl)CO

Description

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol is a useful research compound. Its molecular formula is C15H16ClN3O and its molecular weight is 289.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline-2-methyl benzoate (14.3 g; 0.36 mol, Example 7) was suspended in dry methanol (350 mL). The mixture was made basic (pH 10) with 25% sodium methoxide. The mixture was stirred at room temperature for 5 hr after which time only a trace of starting material was detected by silica gel TLC (ethyl acetate eluent). The mixture was made acidic with acetic acid and then concentrated to dryness. The residue was slurried in ether. The solid was filtered from the mixture and then suspended in aqueous sodium hydroxide. The product was filtered from the mixture, washed with water, and dried to yield 7.5 g (71.4%) of tan solid. The product was recrystallized from ethanol to yield 4.8 g of pure product m.p. 162°-166° C.